1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride
Overview
Description
1,3-Dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride (DMPCH) is an organic compound that is widely used in scientific research as a reagent in various experiments. This compound is a white crystalline powder that is soluble in water and is stable at room temperature. DMPCH has a molecular weight of 221.7 g/mol and a melting point of 109-111 °C. It is mainly used as a reagent in organic synthesis and for the preparation of other compounds.
Mechanism of Action
The mechanism of action of 1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride is based on its ability to form a complex with a metal ion, such as iron or copper. This complex then acts as a catalyst for various chemical reactions. It can also be used as a reducing agent for the reduction of aldehydes and ketones.
Biochemical and Physiological Effects
1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride has been studied for its potential biochemical and physiological effects. Studies have shown that 1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride has antioxidant properties, which can protect cells from oxidative damage. Additionally, 1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride has been shown to have anti-inflammatory and anti-cancer properties. Furthermore, it has been shown to have protective effects on the liver and kidneys.
Advantages and Limitations for Lab Experiments
The main advantage of using 1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride in lab experiments is that it is a highly stable compound that is easily soluble in water. Additionally, it is a relatively inexpensive reagent that is widely available. The main limitation of using 1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride in lab experiments is that it is only suitable for use in organic synthesis, and is not suitable for use in biochemical or physiological experiments.
Future Directions
There are numerous potential future directions for research on 1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride. These include further studies on its antioxidant properties, its anti-inflammatory and anti-cancer effects, and its potential for use in the synthesis of pharmaceuticals and other biologically active compounds. Additionally, further research could be conducted on its potential for use in the synthesis of polymers and other heterocyclic compounds. Finally, further research could be conducted on its potential for use in the synthesis of metal complexes and its potential for use as a reducing agent in the reduction of aldehydes and ketones.
Synthesis Methods
1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride is synthesized through a process of condensation of hydrazine and ethyl acetoacetate in the presence of a base such as potassium carbonate. This reaction produces the desired compound in a yield of 85-90%.
Scientific Research Applications
1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride has a wide range of applications in scientific research. It is used in organic synthesis as a reagent for the preparation of other compounds. It is also used in the synthesis of heterocyclic compounds, such as pyrazolines and pyrazolidines. It can also be used as a catalyst in the synthesis of polymers. Additionally, 1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride is used as a reagent in the synthesis of pharmaceuticals and other biologically active compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride involves the reaction of 1,3-dimethyl-1H-pyrazole-4-carboxylic acid with hydrazine hydrate in the presence of a coupling agent, followed by reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "1,3-dimethyl-1H-pyrazole-4-carboxylic acid", "hydrazine hydrate", "coupling agent", "hydrochloric acid" ], "Reaction": [ "1. Dissolve 1,3-dimethyl-1H-pyrazole-4-carboxylic acid in a suitable solvent.", "2. Add hydrazine hydrate and a coupling agent to the reaction mixture.", "3. Heat the reaction mixture to reflux for several hours.", "4. Cool the reaction mixture and filter the resulting solid.", "5. Dissolve the solid in hydrochloric acid.", "6. Concentrate the solution to obtain the hydrochloride salt of 1,3-dimethyl-1H-pyrazole-4-carbohydrazide." ] } | |
CAS RN |
2375260-60-7 |
Product Name |
1,3-dimethyl-1H-pyrazole-4-carbohydrazide hydrochloride |
Molecular Formula |
C6H11ClN4O |
Molecular Weight |
190.6 |
Purity |
0 |
Origin of Product |
United States |
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